Cas no 2138005-84-0 (3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride)

• Product Name: 3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride
• CAS No: 2138005-84-0
• CID: 4640495
• Update Time: 2025-10-31

3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride

Additional information on 3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride

Introduction to 3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride (CAS No. 2138005-84-0)

3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2138005-84-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroindolizine scaffold, a structural motif renowned for its diverse biological activities and potential therapeutic applications. The presence of an amine group and a carboxamide moiety in its molecular structure further enhances its pharmacological relevance, making it a valuable candidate for further investigation in drug discovery and development.

The tetrahydroindolizine core is a heterocyclic compound that has garnered considerable attention due to its role in various bioactive molecules. Its bicyclic structure, comprising a six-membered indole ring fused with a five-membered piperidine ring, provides a unique framework for modulating biological targets. The flexibility of this scaffold allows for the introduction of various substituents at different positions, enabling the design of molecules with tailored pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride. The compound's amine and carboxamide functionalities suggest its ability to interact with biological macromolecules such as enzymes and receptors. This interaction is pivotal in modulating cellular processes and has implications in treating a range of diseases.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. Tetrahydroindolizines have been shown to influence the activity of various neurotransmitter receptors, including serotonin receptors. The amine group in 3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride may facilitate interactions with these receptors, leading to effects that could be beneficial in treating neurological disorders.

Furthermore, the carboxamide moiety is known to enhance the solubility and bioavailability of pharmaceutical compounds. This feature makes 3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride an attractive candidate for oral administration. The hydrochloride salt form of the compound further improves its solubility in aqueous solutions, facilitating formulation into various dosage forms.

Recent studies have begun to explore the potential applications of this compound in treating inflammation-related disorders. The amine group can participate in hydrogen bonding interactions with inflammatory mediators and enzymes involved in the inflammatory cascade. By modulating these interactions, 3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride may offer therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's structural features also make it a promising scaffold for designing molecules with anticancer properties. Tetrahydroindolizines have been reported to inhibit the activity of kinases and other enzymes involved in cancer cell proliferation. The presence of an amine group allows for further derivatization to enhance binding affinity to target proteins. This flexibility provides chemists with an opportunity to develop novel anticancer agents based on this scaffold.

Another area of interest is the potential use of 3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride in treating cardiovascular diseases. The compound's ability to interact with receptors and enzymes involved in cardiovascular regulation suggests its potential as a therapeutic agent. Preliminary studies have indicated that derivatives of tetrahydroindolizines may have effects on blood pressure regulation and cholesterol metabolism.

The synthesis of 3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the tetrahydroindolizine core followed by functional group transformations to introduce the amine and carboxamide groups. The final step involves salt formation with hydrochloric acid to improve solubility.

In conclusion,3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride (CAS No. 2138005-84-0) is a promising compound with diverse pharmacological applications. Its unique structural features make it an attractive candidate for further investigation in drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms,3-(aminomethyl)-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride holds significant potential as a lead compound for novel therapeutic agents.